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Abstract
4,5-Diethyloctane, a branched alkane with the molecular formula C₁₂H₂₆, has been

characterized primarily for its physicochemical properties. This technical guide provides a

comprehensive literature review of the existing studies on 4,5-Diethyloctane, with a focus on

its synthesis, and physical and chemical characteristics. A striking observation is the complete

absence of research into its biological activity, pharmacology, or toxicology, presenting a

significant knowledge gap and a potential area for future investigation. This document

summarizes all available quantitative data in structured tables, provides a detailed, inferred

experimental protocol for its synthesis via the Wurtz reaction, and outlines the analytical

methodologies used for its characterization.

Introduction
4,5-Diethyloctane is a saturated hydrocarbon belonging to the class of branched alkanes. Its

structure consists of an eight-carbon chain (octane) with ethyl groups attached to the fourth

and fifth carbon atoms. While not a naturally abundant compound, its properties are of interest

for fundamental studies in physical organic chemistry and as a reference compound in

analytical chemistry, particularly in the analysis of complex hydrocarbon mixtures. This review

aims to consolidate the currently available scientific information on 4,5-Diethyloctane to serve

as a foundational resource for researchers.
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Physicochemical Properties
The majority of the available data on 4,5-Diethyloctane pertains to its physical and chemical

properties. These have been determined through various experimental and computational

methods. The following tables summarize the key quantitative data available from public

databases such as the National Institute of Standards and Technology (NIST) /

Thermodynamics Research Center (TRC) Web Thermo Tables and PubChem.[1][2]

Table 1: General and Computed Properties of 4,5-
Diethyloctane

Property Value Source

Molecular Formula C₁₂H₂₆ [2][3][4][5]

Molecular Weight 170.33 g/mol [2]

IUPAC Name 4,5-diethyloctane [2]

CAS Number 1636-41-5 [2][4]

Canonical SMILES CCCC(CC)C(CC)CCC [2]

InChIKey
XRVCHXCONYJHLU-

UHFFFAOYSA-N
[2]

XLogP3-AA 6.1 [2]

Topological Polar Surface Area 0 Å² [2]

Heavy Atom Count 12 [2]

Rotatable Bond Count 7 [2]

Complexity 107 [2]

Table 2: Experimentally Determined Physical Properties
of 4,5-Diethyloctane
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Property Value Conditions Source

Boiling Point 197 °C at 760 mmHg [3]

Melting Point -50.8 °C (estimate) [3]

Density 0.7676 g/cm³ at 20 °C [3]

Refractive Index 1.4290 at 20 °C [3]

Table 3: Thermodynamic Properties of 4,5-Diethyloctane
(Liquid Phase)

Property Temperature (K) Value Source

Density 293.15 0.767 g/cm³ [1]

Enthalpy of

Vaporization
298.15 54.5 kJ/mol [1]

Heat Capacity at

Constant Pressure
298.15 344.9 J/(mol·K) [1]

Viscosity 298.15 0.0008 Pa·s [1]

Thermal Conductivity 298.15 0.12 W/(m·K) [1]

Table 4: Spectroscopic Data Summary
Spectroscopic Technique Key Features Source

¹³C NMR
Spectra available in

databases.
[2]

Mass Spectrometry (GC-MS)

Electron ionization mass

spectra available in the NIST

database.

[2]

Infrared (IR) Spectroscopy
Vapor phase IR spectra

available.
[2]
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Synthesis of 4,5-Diethyloctane
The primary method reported for the synthesis of 4,5-Diethyloctane is the Wurtz reaction. This

classic organic coupling reaction involves the treatment of an alkyl halide with sodium metal in

an anhydrous ether solvent to form a new alkane with a longer carbon chain.

Reaction Scheme
The synthesis of 4,5-Diethyloctane proceeds via the coupling of two molecules of 3-

bromohexane in the presence of sodium metal.

Reactants

Products2 x 3-Bromohexane

4,5-Diethyloctane

Wurtz Coupling

2 x Sodium (Na)

2 x Sodium Bromide (NaBr)

Click to download full resolution via product page

Caption: Wurtz reaction for the synthesis of 4,5-Diethyloctane.

Detailed Experimental Protocol (Inferred)
While a specific, detailed experimental protocol for the synthesis of 4,5-Diethyloctane is not

explicitly available in the reviewed literature, the following procedure is inferred based on the

general principles of the Wurtz reaction.

Materials:

3-Bromohexane (2 equivalents)

Sodium metal, finely cut (2.2 equivalents)

Anhydrous diethyl ether (solvent)
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Apparatus for reflux with exclusion of moisture (e.g., oven-dried glassware, calcium chloride

drying tube)

Procedure:

Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser

(fitted with a drying tube), a dropping funnel, and a mechanical stirrer. The entire apparatus

is flame-dried or oven-dried before assembly to ensure anhydrous conditions.

Reaction Initiation: Finely cut sodium metal is added to the reaction flask containing

anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon).

Addition of Alkyl Halide: 3-Bromohexane is dissolved in anhydrous diethyl ether and placed

in the dropping funnel. The solution is added dropwise to the stirred suspension of sodium

metal in ether at a rate that maintains a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is refluxed for an

additional 2-3 hours to ensure complete reaction.

Work-up: The reaction mixture is cooled to room temperature. Any unreacted sodium is

carefully quenched by the slow addition of ethanol. The mixture is then washed with water to

remove sodium bromide. The organic layer is separated, dried over anhydrous magnesium

sulfate, and the solvent is removed by rotary evaporation.

Purification: The crude product, 4,5-Diethyloctane, is purified by fractional distillation under

reduced pressure.
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1. Setup Anhydrous Apparatus

2. Add Sodium to Anhydrous Ether

3. Add 3-Bromohexane Solution

4. Reflux for 2-3 hours

5. Quench, Wash, and Dry

6. Fractional Distillation

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4,5-Diethyloctane.

Analytical Methodologies
The characterization of 4,5-Diethyloctane and its isomers has been primarily accomplished

using gas chromatography (GC).

Gas Chromatography (GC)
Gas chromatography is a powerful analytical technique for separating and analyzing volatile

compounds. For alkanes like 4,5-Diethyloctane, GC is typically performed using a non-polar

stationary phase.
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General Protocol:

Instrument: Gas chromatograph equipped with a flame ionization detector (FID).

Column: A capillary column with a non-polar stationary phase (e.g., squalane, SE-30, or DB-

1).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection: A small volume of the sample, dissolved in a volatile solvent, is injected into the

heated injector port.

Temperature Program: The oven temperature is programmed to ramp from a lower to a

higher temperature to ensure the separation of a wide range of hydrocarbons.

Detection: The FID is used for the detection of hydrocarbons as they elute from the column.

Kovats Retention Index
The Kovats retention index is a method for quantifying the retention time of a compound in gas

chromatography relative to a series of n-alkanes. It helps in the identification of compounds by

providing a more reproducible value than the retention time alone. The Kovats retention index

(I) is calculated using the following formula for isothermal analysis:

I = 100 * [n + (log(t'r(unknown)) - log(t'r(n))) / (log(t'r(N)) - log(t'r(n)))]

Where:

n = number of carbon atoms in the n-alkane eluting before the unknown.

N = number of carbon atoms in the n-alkane eluting after the unknown.

t'r = adjusted retention time (retention time of the peak minus the retention time of an

unretained compound).

The experimentally determined Kovats retention indices for 4,5-Diethyloctane on different

types of stationary phases are listed in the NIST database.[2]
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4,5-Diethyloctane Sample

Gas Chromatography (GC-FID)

Obtain Chromatogram

Measure Retention Times

Calculate Kovats Retention Index

Compound Identification
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Caption: Logical workflow for the analysis of 4,5-Diethyloctane.

Biological Activity: A Notable Absence of Data
A thorough review of the scientific literature reveals a complete lack of studies on the biological

activity, pharmacology, and toxicology of 4,5-Diethyloctane. This is a significant finding,

especially for an audience of drug development professionals. The PubChem database, a

primary resource for information on the biological activities of chemical compounds, contains

no such data for 4,5-Diethyloctane or its close isomers.[2]

This absence of research indicates that the potential interactions of 4,5-Diethyloctane with

biological systems are entirely unknown. As a lipophilic molecule, it could potentially interact
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with cell membranes or hydrophobic pockets of proteins, but this remains purely speculative

without experimental evidence.

Conclusion and Future Directions
4,5-Diethyloctane is a well-characterized compound from a physicochemical perspective, with

substantial data available on its thermodynamic and spectroscopic properties. Its synthesis via

the Wurtz reaction is established, although a detailed, peer-reviewed experimental protocol is

not readily available.

The most critical finding of this literature review is the complete void of information regarding

the biological effects of 4,5-Diethyloctane. For researchers and professionals in drug

development, this represents both a challenge and an opportunity. The lack of toxicity data

means that its safety profile is unknown, warranting caution in any potential application.

Conversely, the unexplored nature of its biological interactions means that it could possess

novel and uncharacterized activities.

Future research should be directed towards:

Toxicological Screening: Initial in vitro and in vivo studies to assess the cytotoxicity and

general toxicity of 4,5-Diethyloctane.

Pharmacological Profiling: Screening for any potential biological activities, such as enzymatic

inhibition, receptor binding, or antimicrobial effects.

Metabolism Studies: Investigating how 4,5-Diethyloctane is metabolized in biological

systems.

Such studies would be the first step in understanding the potential role, if any, of 4,5-
Diethyloctane in a biological or pharmaceutical context. Until then, it remains a compound of

interest primarily to physical and analytical chemists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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